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Compound of Interest

Compound Name: D-Ribose-1,2-13C2

Cat. No.: B12948102

Essential Safety and Handling of D-Ribose-1,2-13C2

D-Ribose-1,2-13C2 is a stable isotope-labeled form of D-Ribose. As a non-radioactive and
non-hazardous material, its handling and disposal protocols align with those for the unlabeled
compound, focusing on standard laboratory safety practices to minimize exposure and
maintain sample integrity.[1][2][3]

Personal Protective Equipment (PPE)

To ensure the safety of laboratory personnel, the following personal protective equipment is
recommended when handling D-Ribose-1,2-13C2. This guidance is based on standard
laboratory procedures for non-hazardous chemicals.
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Protection Type

Recommended Equipment

Purpose

Eye and Face

Safety glasses with side

shields or chemical safety
goggles.[4][5][6]

Protects eyes from potential

dust particles.

Face shield (in addition to

glasses/goggles).[4][6][7]

Recommended when there is

a significant risk of splashing.

Hand

Disposable nitrile gloves.[4][7]

Provides protection against

incidental skin contact.

Body

Laboratory coat.[7]

Protects skin and personal

clothing from contamination.

Closed-toe shoes and long

pants.

Standard laboratory attire to

protect against spills.

Respiratory

NIOSH/MSHA or European
Standard EN 149 approved
respirator.[2][5]

Recommended if dust is
generated and ventilation is

inadequate.

First-Aid Measures

In the event of accidental exposure, follow these immediate first-aid protocols.
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Exposure Route First-Aid Protocol

Immediately rinse with plenty of water, including
Eye Contact under the eyelids, for at least 15 minutes.[5][8]

Seek medical attention if irritation persists.

Wash the affected area immediately with soap
Skin Contact and plenty of water while removing any

contaminated clothing.[5][9]

Move the individual to fresh air.[1][9] If breathing

is difficult, provide oxygen. If the person is not

Inhalation ) ) o o
breathing, give artificial respiration.[5] Seek
medical attention if symptoms occur.
Rinse the mouth thoroughly with water.[1][8] Do
Ingestion not induce vomiting. Seek medical advice if

feeling unwell.

Operational and Disposal Plans

A systematic approach to handling and disposing of D-Ribose-1,2-13C2 is crucial for
maintaining a safe laboratory environment and ensuring the integrity of the research.

Experimental Protocol: Safe Handling Workflow

e Preparation: Before handling, ensure the work area is clean and uncluttered. Confirm that a
chemical fume hood is available if there is a potential for dust generation.

» Donning PPE: Put on all required personal protective equipment as detailed in the PPE table
above.

» Handling the Compound:
o Handle the solid material in a well-ventilated area to minimize dust inhalation.[2]
o Avoid direct contact with the skin and eyes.

o Use appropriate tools (e.g., spatula, weighing paper) for transferring the powder.
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o Keep the container tightly closed when not in use.[10]

» After Handling:
o Thoroughly clean the work area.
o Properly remove and dispose of gloves.

o Wash hands with soap and water.[2]

Disposal Plan

D-Ribose-1,2-13C2 is not classified as a hazardous waste.[1][5] However, it is important to
adhere to institutional and local guidelines for chemical waste disposal.

o Waste Collection:

o Collect any unused solid material and contaminated disposables (e.g., gloves, weighing
paper) in a designated, sealed container.

o Do not mix with other chemical waste.[1]
e Labeling: Clearly label the waste container as "D-Ribose-1,2-13C2 waste".
e Disposal:
o Dispose of the waste through your institution's chemical waste disposal program.

o Consult local, regional, and national regulations to ensure complete and accurate
classification and disposal.[5][9]

o Do not dispose of the material down the drain.[1][2]
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Workflow for Safe Handling of D-Ribose-1,2-13C2
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Caption: Workflow for the safe handling of D-Ribose-1,2-13C2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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